Cas no 1630815-49-4 (Tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate
• CAS No: 1630815-49-4
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• MDL: MFCD28166298
• CID: 3042798
• PubChem ID: 91800928
• Update Time: 2025-05-20

Tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate
• tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate
• AK171464
• 1-Boc-(2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine
• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-2-(cyclopropylmethyl)-, 1,1-dimethylethyl ester, (2R)-
• SB46383
• AKOS025289837
• DB-144822
• CS-0048659
• P14589
• AS-52211
• DTXSID901113558
• MFCD28166298
• 1630815-49-4
• (R)-tert-Butyl2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate
• Tert-butyl (r)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate
• Tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate

• MDL： MFCD28166298
• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-8-4-7-14(16,10-15)9-11-5-6-11/h11H,4-10,15H2,1-3H3/t14-/m1/s1
• InChI Key： WDVGMVSGYYJQKE-CQSZACIVSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@]1(CN)CC1CC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate

Tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1630815-49-4, known as tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable tool in drug discovery and chemical synthesis. The tert-butyl group, the aminomethyl substituent, and the cyclopropylmethyl moiety all contribute to its distinctive properties and potential applications.

Recent studies have highlighted the importance of tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate in the development of novel therapeutic agents. Its structure, which includes a pyrrolidine ring, provides a versatile platform for modifying pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Researchers have explored its potential as a prodrug or a delivery vehicle for bioactive molecules, leveraging its ability to undergo controlled cleavage under specific physiological conditions.

The synthesis of this compound involves advanced organic chemistry techniques, including asymmetric catalysis and stereoselective reactions. The presence of the tert-butyl group enhances its stability during synthesis while also contributing to its lipophilicity, which is crucial for membrane permeability in biological systems. The aminomethyl group introduces hydrogen bonding capabilities, which can be exploited for interactions with target proteins or enzymes.

One of the most promising applications of tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate lies in its role as a building block for complex molecules. Its stereochemistry at the 2R position ensures high enantioselectivity in reactions, making it an ideal candidate for asymmetric synthesis. This property has been leveraged in the construction of biologically active compounds with specific stereochemical requirements.

Moreover, recent research has focused on the use of this compound in catalytic processes. Its ability to act as a chiral ligand or catalyst has been explored in various transformations, including aldol reactions and enantioselective reductions. The integration of the cyclopropylmethyl group into its structure provides additional rigidity and electronic effects that can modulate reactivity and selectivity.

In terms of pharmacological applications, tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate has shown potential as a modulator of ion channels and receptors. Its unique combination of functional groups allows it to interact with these targets in ways that traditional small molecules cannot achieve. Preclinical studies have demonstrated its ability to influence cellular signaling pathways, suggesting its utility in treating conditions such as inflammation, pain, and neurological disorders.

The development of this compound has also been influenced by advancements in computational chemistry and molecular modeling. Researchers have utilized computational tools to predict its binding affinities to various targets, optimize its structure for improved potency, and design analogs with enhanced pharmacokinetic profiles. These efforts have significantly accelerated the discovery process and expanded the scope of its potential applications.

In conclusion, tert-butyl (2R)-2-(aminomethyl)-2-(cyclopropylmethyl)pyrrolidine-1-carboxylate stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure, combined with cutting-edge research findings, positions it as a key player in advancing drug discovery and chemical innovation. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.